Acetyl-L-Carnitine (ALCAR) overcomes the hygroscopicity and blood-brain barrier impermeability of generic L-carnitine, providing direct acetyl-CoA donation for CNS and epigenetic studies.
Key benefits:
Acetyl-L-Carnitine (ALCAR, CAS: 3040-38-8) is an acetylated derivative of the conditionally essential nutrient L-carnitine, primarily utilized in industrial and scientific applications requiring enhanced lipophilicity and direct acetyl-group donation [1]. Unlike the unacetylated free base, ALCAR features an acetyl moiety that facilitates efficient transport across the blood-brain barrier (BBB) via the OCTN2 transporter and serves as a direct precursor to the intracellular acetyl-CoA pool [1]. In procurement and formulation contexts, ALCAR is prioritized over standard L-carnitine due to its distinct pharmacokinetic distribution, its ability to bypass rate-limiting endogenous acetylation steps, and its improved physical stability profile in solid-state manufacturing.
Research-grade acetyl ester of L-carnitine, supplied as inner salt
May support mitochondrial trafficking and blood-brain barrier transport models
Key comparator for L-carnitine and propionyl-L-carnitine in CNS and PK studies
Substituting Acetyl-L-Carnitine with generic L-carnitine or its tartrate salt frequently compromises both manufacturing processability and application-specific efficacy [1]. L-carnitine free base is highly deliquescent, absorbing moisture rapidly at ambient humidity, which leads to caking and severe instability in solid dosage formulations [1]. While L-carnitine L-tartrate mitigates some hygroscopicity, it limits the active carnitine payload to approximately 68% and introduces tartaric acid, which can cause gastrointestinal distress at high doses [1]. Functionally, unacetylated L-carnitine cannot act as an acetyl donor; it fails to directly support acetylcholine synthesis or histone acetylation in acetyl-depleted environments, rendering it an ineffective substitute for neurological and epigenetic research applications [2].
Acetyl-L-carnitine exhibits a CNS exposure profile that may shift relative to L-carnitine; reported brain distribution and OCTN2 affinity do not guarantee equivalent tissue partitioning for unesterified L-carnitine or propionyl-L-carnitine.
Restoration of mitochondrial movement in AβO-stressed neurons was reported only for acetyl-L-carnitine; L-carnitine and propionyl-L-carnitine did not reproduce this effect, limiting direct replacement in trafficking-focused models.
Pharmacokinetic profiles diverge markedly: AUC and half-life of acetyl-L-carnitine are lower than those of L-carnitine after oral L-carnitine administration, requiring exposure-model review before substitution.
ALCAR demonstrates improved handling and processability in solid-state manufacturing compared to L-carnitine free base and L-carnitine tartrate. ALCAR can be engineered into high-load granules achieving >94% active ingredient by weight for direct compression into tablets [1]. In contrast, L-carnitine free base is extremely hygroscopic and deliquesces rapidly, while L-carnitine tartrate restricts the active carnitine base to 68% and requires the inclusion of tartaric acid, a known laxative [1].
| Evidence Dimension | Active ingredient loading and physical stability in solid dosage forms |
| Target Compound Data | >94% active ingredient loading capacity without deliquescence or laxative counter-ions |
| Comparator Or Baseline | L-carnitine tartrate (limited to 68% active carnitine base; contains tartaric acid) and L-carnitine free base (highly deliquescent) |
| Quantified Difference | >26% higher active base loading capacity compared to tartrate salts, with elimination of tartrate-induced GI liabilities |
| Conditions | Direct compression tableting and granulation workflows |
Enables the procurement and manufacturing of high-dose solid dosage forms without structural degradation or unwanted excipient bulk.
In comparative in vivo models of aging, ALCAR exhibits distinct pharmacodynamic efficacy in the central nervous system that unacetylated L-carnitine lacks. Administration of ALCAR significantly decreases markers of lipid peroxidation (malondialdehyde, MDA) and oxidized nucleotides (oxo8dG/oxo8G) in brain tissue[1]. Equimolar administration of L-carnitine fails to produce these reductions, highlighting ALCAR's specific structural requirement for mitigating neurological oxidative damage [1].
| Evidence Dimension | Reduction of brain malondialdehyde (MDA) and nitrotyrosine levels |
| Target Compound Data | Significant decrease in MDA, oxo8dG, and nitrotyrosine immunostaining in hippocampal CA1 and cortex |
| Comparator Or Baseline | L-carnitine (no significant decrease in MDA or oxidized nucleotides at equimolar doses) |
| Quantified Difference | Binary efficacy divergence (ALCAR active vs. L-carnitine inactive) for brain oxidative stress biomarkers |
| Conditions | 0.15% w/v oral administration in aged in vivo models over 4 weeks |
Justifies the selection of ALCAR over standard L-carnitine for neuroprotective formulations and cognitive-focused research models.
ALCAR acts as a direct precursor for the intracellular acetyl-CoA pool, a mechanism absent in standard L-carnitine. Upon crossing the blood-brain barrier, ALCAR is metabolized by carnitine acetyltransferase to yield free carnitine and acetyl-CoA, directly driving the synthesis of the neurotransmitter acetylcholine and supporting histone acetylation [1]. L-carnitine cannot fulfill this role without consuming endogenous acetyl-CoA, making ALCAR the mandatory selection for applications requiring concurrent carnitine supplementation and acetyl-group donation [1].
| Evidence Dimension | Acetyl-group donation for acetylcholine synthesis |
| Target Compound Data | Directly yields acetyl-CoA for acetylcholine and lipid synthesis |
| Comparator Or Baseline | L-carnitine (requires, rather than supplies, endogenous acetyl-CoA to form acetyl-carnitine) |
| Quantified Difference | ALCAR provides a net positive acetyl-CoA contribution; L-carnitine provides zero direct acetyl groups |
| Conditions | Intracellular metabolism via carnitine acetyltransferase in neural and systemic tissues |
Critical for downstream applications targeting cholinergic neurotransmission or epigenetic modulation, where unacetylated carnitine is functionally inert.
ALCAR is the preferred choice for formulating concentrated oral solid dosage forms (tablets and capsules) where high active pharmaceutical ingredient (API) loading is required. Its higher physical stability and lower hygroscopicity compared to L-carnitine free base allow for direct compression workflows without the need to dilute the formulation with tartrate salts, thereby avoiding tartaric acid-associated gastrointestinal side effects [2].
Due to its ability to cross the blood-brain barrier via the OCTN2 transporter and directly supply acetyl-CoA, ALCAR is strictly required over L-carnitine for formulations targeting cognitive support, acetylcholine synthesis, and the reduction of neurological lipid peroxidation [1].
In biochemical assays and in vivo models studying histone acetylation or mitochondrial beta-oxidation, ALCAR serves as a precise, dual-action precursor. It simultaneously shuttles fatty acids and replenishes the acetyl-CoA pool, a dual function that generic L-carnitine cannot perform[1].